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A Comparative Analysis of Heliosit and Enlight Orthodontic Adhesives for Researchers and

Drug Development Professionals

This guide provides a detailed, data-driven comparison of two prominent light-cured orthodontic

adhesives: Heliosit by Ivoclar Vivadent and Enlight by Ormco. The information is intended for

researchers, scientists, and professionals in the drug development field to facilitate an objective

evaluation of these materials based on their performance metrics and experimental data.

Performance Data
The following tables summarize the key performance indicators for Heliosit and Enlight

orthodontic adhesives based on in-vitro studies.

Table 1: Shear Bond Strength (SBS)

Adhesive Mean SBS (MPa)
Standard Deviation
(MPa)

Study

Heliosit 10.93 1.71 [1][2][3][4]

Enlight 11.77 1.87 [1][2][3][4]

Note: The shear bond strength values indicate that while both adhesives provide clinically

acceptable bond strength, Enlight demonstrated a slightly higher mean shear bond strength in
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the cited in-vitro study.[1][2][3][4]

Experimental Protocols
Shear Bond Strength (SBS) Testing
A frequently cited methodology for evaluating the shear bond strength of orthodontic adhesives

involves the following steps:

Tooth Preparation: Extracted human premolars are collected, cleaned, and stored in a

solution to prevent bacterial growth.[5] The buccal surface of each tooth is then polished.

Etching: The enamel surface is etched, typically with 37% phosphoric acid, to create

microporosities for mechanical retention.[6]

Bonding: Orthodontic brackets are bonded to the etched enamel surface using the

respective adhesive according to the manufacturer's instructions.[5]

Curing: The adhesive is light-cured for a specified duration. For metal brackets, this often

involves curing from both the mesial and distal sides.

Storage: The bonded specimens are stored in distilled water at 37°C for 24 hours to simulate

oral conditions.[5]

Debonding: A universal testing machine is used to apply a shear force to the bracket-

adhesive interface at a specified crosshead speed until bond failure occurs.[5] The force

required to debond the bracket is recorded.

SBS Calculation: The shear bond strength is calculated by dividing the debonding force by

the bracket base area.

Chemical Composition and Adhesion Mechanism
Heliosit: This adhesive is a composite material with a monomer matrix consisting of urethane

dimethacrylate (UDMA), bisphenol A-glycidyl methacrylate (Bis-GMA), and decandiol

dimethacrylate.[7] It contains silicon dioxide as a filler.[7]

Enlight: Enlight is a highly filled, light-cure adhesive based on a Bis-GMA resin.[8]
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The primary adhesion mechanism for both Heliosit and Enlight, as with most resin-based

orthodontic adhesives, is micromechanical interlocking.[9] The process begins with acid etching

of the enamel, which creates a porous surface. The low-viscosity resin adhesive penetrates

these microporosities and, upon polymerization (curing), forms resin tags that mechanically

lock the adhesive to the tooth surface. Chemical bonding also occurs between the adhesive

resin and the tooth structure.

Visualizations
Experimental Workflow for Shear Bond Strength Testing
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Caption: Workflow for in-vitro shear bond strength testing of orthodontic adhesives.
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Caption: General mechanism of adhesion for resin-based orthodontic adhesives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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